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Vat Black 9: A Technical Guide for Research
Applications
For Researchers, Scientists, and Drug Development Professionals

Introduction
Vat Black 9, also known by its Colour Index name C.I. 65230, is a complex anthraquinone-

based vat dye. Primarily utilized in the textile industry for its excellent fastness properties on

cellulosic fibers, its potential applications in research and development remain largely

unexplored. This technical guide provides a comprehensive overview of the known

physicochemical properties of Vat Black 9, alongside generalized experimental protocols to

facilitate its investigation for novel research applications. Given its status as an industrial

compound, this document aims to bridge the information gap for scientists interested in

exploring its unique chemical characteristics.

Physicochemical Properties
Vat Black 9 is a black powder with a complex molecular structure derived from

anthraquinones. Its properties are largely dictated by its extensive conjugated system and its

insolubility in water and most common organic solvents. Solubilization for application or

analysis typically requires a chemical reduction process in an alkaline medium to its leuco form.

Table 1: Physicochemical Data of Vat Black 9
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Property Value Source(s)

CI Name Vat Black 9, C.I. 65230

CAS Number 1328-25-2

Appearance Black powder [1][2]

Solubility

Water: InsolubleOrganic

Solvents: Generally

insolubleConcentrated Sulfuric

Acid: Soluble (yields a purple

solution)[1][2]Alkaline

Hydrosulfite Solution: Soluble

(leuco form, dark blue)[2]Acidic

Reducing Solution: Soluble

(leuco form, red-brown)[2]

Spectral Data

UV-Vis (in conc. H₂SO₄):

Broad absorption across the

visible spectrum (400-700 nm),

characteristic of a black

substance.[3]

Melting Point
Not reported in the available

literature.

Potential Research Applications
While not documented, the chemical nature of Vat Black 9 suggests potential for investigation

in several research areas:

Materials Science: Its properties as a stable, deeply colored organic pigment could be

explored for incorporation into novel polymers or composite materials.

Photochemistry: The extensive conjugated system may impart interesting photochemical or

photophysical properties, such as photosensitization or use in organic electronics.
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Analytical Chemistry: Its ability to change color in different redox states could be investigated

for the development of redox indicators.

Toxicology: As an industrial dye, understanding its toxicological profile is crucial. The

provided protocols can serve as a starting point for such an evaluation.

Experimental Protocols
The following are generalized protocols for the initial characterization of Vat Black 9 in a

research laboratory.

Spectroscopic Analysis (UV-Vis)
Objective: To determine the absorption spectrum of Vat Black 9.

Methodology: Due to its insolubility, analysis in concentrated sulfuric acid is a common method

for anthraquinone-based dyes.

Sample Preparation:

Accurately weigh a small amount (e.g., 1 mg) of Vat Black 9 powder.

Carefully dissolve the powder in a known volume (e.g., 10 mL) of concentrated (98%)

sulfuric acid to create a stock solution. This should be done in a fume hood with

appropriate personal protective equipment.

Further dilute the stock solution with concentrated sulfuric acid to obtain an absorbance

reading within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

Analysis:

Use a dual-beam UV-Vis spectrophotometer.

Use concentrated sulfuric acid as the blank reference.

Scan the sample from 300 to 800 nm to obtain the full absorption spectrum.

Purity Assessment by Thin Layer Chromatography (TLC)
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Objective: To qualitatively assess the purity of a Vat Black 9 sample.

Methodology: This protocol is adapted from general methods for vat dye analysis.

Sample Preparation (Leuco Form):

In a small vial, mix a few milligrams of Vat Black 9 with a small volume of an alkaline

reducing solution (e.g., aqueous sodium hydroxide and sodium hydrosulfite). The solution

should turn dark blue, indicating the formation of the soluble leuco dye.

TLC Plate:

Use silica gel TLC plates.

Eluent System:

A non-reducing, high-temperature system can be effective. A starting point could be a

mixture of non-polar and polar solvents, with the development carried out in a heated

chamber (e.g., 100-120°C). The exact solvent system may require optimization.

Procedure:

Spot the prepared leuco-dye solution onto the TLC plate.

Develop the chromatogram in a chamber saturated with the chosen eluent.

After development, the plate can be exposed to air to allow for oxidation back to the

insoluble pigment form, making the spots visible.

The presence of multiple spots would indicate impurities.

Preliminary Cytotoxicity Screening (MTT Assay)
Objective: To perform an initial assessment of the potential cytotoxicity of Vat Black 9 on a

mammalian cell line.

Methodology: This is a generalized protocol and should be adapted based on the specific cell

line and laboratory capabilities.
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Cell Culture:

Culture a suitable cell line (e.g., HeLa, HepG2) in appropriate media and conditions.

Sample Preparation:

Due to its insolubility, a stock solution of Vat Black 9 must be prepared in a suitable

solvent (e.g., DMSO) at a high concentration. Serial dilutions are then made in the cell

culture medium. It is crucial to have a vehicle control (medium with the same

concentration of DMSO) to account for solvent toxicity.

Assay Procedure:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.

Remove the medium and replace it with fresh medium containing various concentrations

of Vat Black 9 (and the vehicle control).

Incubate for a specified period (e.g., 24, 48, or 72 hours).

After incubation, add MTT solution to each well and incubate for a few hours until

formazan crystals form.

Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or a specialized

solubilization buffer).

Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate

reader.

Data Analysis:

Calculate cell viability as a percentage of the vehicle control.

Plot cell viability against the concentration of Vat Black 9 to determine the IC50 (the

concentration at which 50% of cell viability is inhibited).
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Visualized Experimental Workflow
The following diagram outlines a logical workflow for the initial research characterization of Vat
Black 9.

Physicochemical Characterization

Biological Evaluation

Solubility Testing
(Water, Organic Solvents, Acids)

UV-Vis Spectroscopy
(in conc. H2SO4) Purity Assessment (TLC)

FTIR Spectroscopy

Preliminary Cytotoxicity Screening
(e.g., MTT Assay)

Further Biological Assays
(e.g., Genotoxicity, Oxidative Stress)

Data Analysis & Reporting

Vat Black 9 Sample

Click to download full resolution via product page

Caption: Generalized workflow for the characterization of Vat Black 9 for research applications.
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Conclusion
Vat Black 9 is a well-established industrial dye with a robust profile for textile applications.

While its use in academic and pharmaceutical research is not currently documented, its unique

chemical structure as a complex anthraquinone derivative warrants further investigation. This

guide provides the foundational physicochemical data and a set of generalized experimental

protocols to enable researchers to explore the potential of Vat Black 9 in materials science,

photochemistry, and toxicology. A systematic characterization, as outlined in this document, is

the first step toward unlocking novel applications for this and similar industrial compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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